![molecular formula C16H18N2S B5877568 N-benzyl-N'-(2,3-dimethylphenyl)thiourea](/img/structure/B5877568.png)
N-benzyl-N'-(2,3-dimethylphenyl)thiourea
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Overview
Description
N-benzyl-N'-(2,3-dimethylphenyl)thiourea, also known as BMTU, is a chemical compound that belongs to the class of thiourea derivatives. It has been widely used in scientific research due to its unique properties, including its ability to inhibit enzymes and its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of N-benzyl-N'-(2,3-dimethylphenyl)thiourea involves the formation of a covalent bond between the thiourea group of the compound and the active site of the enzyme. This covalent bond results in the inhibition of the enzyme's activity, which can lead to a decrease in the production of the enzyme's substrate.
Biochemical and Physiological Effects:
N-benzyl-N'-(2,3-dimethylphenyl)thiourea has been shown to have various biochemical and physiological effects. Inhibition of tyrosinase by N-benzyl-N'-(2,3-dimethylphenyl)thiourea can lead to a decrease in the production of melanin, which can be useful in the treatment of hyperpigmentation disorders. Inhibition of lipoxygenase by N-benzyl-N'-(2,3-dimethylphenyl)thiourea can lead to a decrease in the production of leukotrienes, which can be useful in the treatment of inflammatory diseases. Inhibition of urease by N-benzyl-N'-(2,3-dimethylphenyl)thiourea can lead to a decrease in the breakdown of urea, which can be useful in the treatment of Helicobacter pylori infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-benzyl-N'-(2,3-dimethylphenyl)thiourea in lab experiments is its ability to inhibit various enzymes. This property makes it useful in studying the biochemical pathways involved in the production of these enzymes' substrates. However, one of the limitations of using N-benzyl-N'-(2,3-dimethylphenyl)thiourea in lab experiments is its potential toxicity. N-benzyl-N'-(2,3-dimethylphenyl)thiourea has been shown to be toxic to some cell lines at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of N-benzyl-N'-(2,3-dimethylphenyl)thiourea in scientific research. One potential direction is the development of N-benzyl-N'-(2,3-dimethylphenyl)thiourea derivatives with improved properties, such as increased potency and reduced toxicity. Another potential direction is the use of N-benzyl-N'-(2,3-dimethylphenyl)thiourea as a therapeutic agent in the treatment of various diseases, such as hyperpigmentation disorders, inflammatory diseases, and Helicobacter pylori infections. Additionally, the use of N-benzyl-N'-(2,3-dimethylphenyl)thiourea in combination with other drugs or compounds could lead to synergistic effects that could enhance its therapeutic potential.
Synthesis Methods
The synthesis of N-benzyl-N'-(2,3-dimethylphenyl)thiourea involves the reaction between benzyl isothiocyanate and 2,3-dimethylaniline in the presence of a base, such as potassium hydroxide or sodium hydroxide. The reaction is carried out in an organic solvent, such as acetone or ethanol, at room temperature. The product is obtained in a yield of around 80-90% and can be purified using column chromatography.
Scientific Research Applications
N-benzyl-N'-(2,3-dimethylphenyl)thiourea has been extensively used in scientific research as an inhibitor of various enzymes, including tyrosinase, lipoxygenase, and urease. Tyrosinase is an enzyme involved in the production of melanin, and inhibition of this enzyme can be useful in the treatment of hyperpigmentation disorders. Lipoxygenase is an enzyme involved in the biosynthesis of leukotrienes, which are involved in the inflammation process. Inhibition of this enzyme can be useful in the treatment of inflammatory diseases. Urease is an enzyme involved in the breakdown of urea, and inhibition of this enzyme can be useful in the treatment of Helicobacter pylori infections.
properties
IUPAC Name |
1-benzyl-3-(2,3-dimethylphenyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2S/c1-12-7-6-10-15(13(12)2)18-16(19)17-11-14-8-4-3-5-9-14/h3-10H,11H2,1-2H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHQOOAAXUWVOHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=S)NCC2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
35.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47200483 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-Benzyl-3-(2,3-dimethylphenyl)thiourea |
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